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Compound of Interest

Compound Name: 4-Acetylbiphenyl

Cat. No.: B160227 Get Quote

Disclaimer: The toxicological properties of 4-acetylbiphenyl have not been fully investigated.

This guide summarizes the available hazard information and provides an inferred toxicological

profile based on data from structurally related compounds, namely biphenyl and acetophenone.

This information should be used for hazard assessment and to guide further research, not as a

definitive statement of the toxicological effects of 4-acetylbiphenyl.

Executive Summary
4-Acetylbiphenyl is classified as an irritant, causing skin, eye, and respiratory irritation.[1][2]

However, a comprehensive toxicological profile is not available in the published literature.

There is a significant lack of data regarding its acute and chronic toxicity, organ-specific effects,

genotoxicity, carcinogenicity, and reproductive and developmental toxicity. Based on the

toxicological profiles of its structural analogs, biphenyl and acetophenone, there is a potential

for 4-acetylbiphenyl to exhibit adverse health effects, including kidney toxicity and

carcinogenicity.[3][4] Due to the limited data, a precautionary approach is recommended when

handling this chemical, and further toxicological studies are warranted to fully characterize its

risk to human health.
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Property Value Reference

CAS Number 92-91-1

Molecular Formula C14H12O

Molecular Weight 196.24 g/mol

Appearance
Off-white to beige

powder/crystals

Melting Point 116-118 °C

Boiling Point 325-327 °C

Solubility

Insoluble in water; soluble in

chloroform, ethanol, and

acetone.

Hazard Identification and Classification
4-Acetylbiphenyl is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation H319

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation H335

Source: PubChem CID 7113

Toxicological Data (Inferred from Structural
Analogs)
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Due to the absence of specific toxicological studies on 4-acetylbiphenyl, this section provides

data from its structural analogs, biphenyl and acetophenone, to infer a potential toxicological

profile.

Acute Toxicity
No acute toxicity data is available for 4-acetylbiphenyl. For its structural analog,

acetophenone, the following data is available:

Analog Test Route Species Value Reference

Acetophenon

e
LD50 Oral Rat 815 mg/kg

Based on this, 4-acetylbiphenyl may have moderate acute toxicity upon ingestion.

Genotoxicity and Carcinogenicity
There are no studies on the genotoxicity or carcinogenicity of 4-acetylbiphenyl.

Biphenyl:

There is suggestive evidence for carcinogenicity in humans, based on increased incidences

of male rat urinary bladder tumors and female mouse liver tumors at high exposure levels.

Biphenyl and its metabolites may induce genetic damage, but a clear role for genotoxicity in

its carcinogenicity has not been established.

The U.S. EPA has classified biphenyl as a Group D carcinogen, meaning it is not classifiable

as to its human carcinogenicity.

Acetophenone:

It is listed as a Group D carcinogen, indicating no evidence at present that it causes cancer

in humans.

Given the findings for biphenyl, a potential for carcinogenicity for 4-acetylbiphenyl cannot be

ruled out and warrants investigation.
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Organ-Specific Toxicity
No data is available for 4-acetylbiphenyl.

Biphenyl:

Kidney: Kidney toxicity is a potential human health hazard of biphenyl exposure. Chronic

exposure in animals has been observed to cause kidney effects.

Liver: Acute exposure to high levels of biphenyl has been observed to cause toxic effects on

the liver in workers.

Based on the data for biphenyl, the primary target organs for 4-acetylbiphenyl toxicity could

be the kidneys and liver.

Reproductive and Developmental Toxicity
No data is available for 4-acetylbiphenyl. There is limited information on its structural analogs

in this regard.

Metabolism
There are no specific studies on the metabolism of 4-acetylbiphenyl. However, based on the

metabolism of biphenyl and other xenobiotics, it is likely metabolized in the liver by the

cytochrome P450 (CYP) enzyme system. The primary metabolic pathway is expected to be

oxidation.

A hypothetical metabolic pathway for 4-acetylbiphenyl is proposed below, involving

hydroxylation of the biphenyl ring structure, followed by potential conjugation for excretion.

4-Acetylbiphenyl Phase I Metabolism
(Cytochrome P450)

Oxidation
Hydroxylated Metabolites Phase II Metabolism

(e.g., Glucuronidation, Sulfation)
Conjugated Metabolites

(Excretion)

Click to download full resolution via product page

Hypothetical Metabolic Pathway of 4-Acetylbiphenyl.
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Experimental Protocols
As there are no specific toxicological studies for 4-acetylbiphenyl, this section outlines the

standard experimental protocols that would be employed to assess its toxicity, based on OECD

guidelines.

Acute Oral Toxicity - OECD Test Guideline 423
This test provides information on the hazardous properties and allows for the substance to be

ranked and classified according to the Globally Harmonized System (GHS). It involves the

administration of the test substance to animals in a stepwise procedure.

Repeated Dose 28-day Oral Toxicity Study in Rodents -
OECD Test Guideline 407
This study provides information on the possible health hazards likely to arise from repeated

exposure over a relatively limited period of time. It includes hematology, clinical biochemistry,

and histopathology of major organs.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471
This in vitro test is used to identify substances that can produce gene mutations. It uses strains

of Salmonella typhimurium and Escherichia coli to detect point mutations.

In Vitro Mammalian Chromosomal Aberration Test -
OECD Test Guideline 473
This in vitro test is used to identify substances that cause structural chromosomal aberrations

in cultured mammalian cells.

Carcinogenicity Studies - OECD Test Guideline 451
These are long-term studies (typically 2 years in rodents) designed to assess the carcinogenic

potential of a chemical.
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Reproductive/Developmental Toxicity Screening Test -
OECD Test Guideline 421
This is a screening test to provide initial information on the possible effects on reproduction and

development.

A general workflow for toxicological assessment is illustrated below.
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In Vitro / In Silico Screening

In Vivo Testing (Rodent Models)
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Toxicity Screening (e.g., OECD 421)
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General Workflow for Toxicological Assessment of a Chemical.
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Conclusion
The toxicological profile of 4-acetylbiphenyl is largely unknown due to a significant lack of

experimental data. Based on its GHS classification, it is an irritant to the skin, eyes, and

respiratory system. Inferences from its structural analogs, biphenyl and acetophenone, suggest

a potential for moderate acute toxicity, as well as chronic effects targeting the kidney and liver,

and possible carcinogenicity. However, these are only predictions based on structural similarity

and require experimental validation. A comprehensive toxicological evaluation, following

established OECD guidelines, is necessary to fully characterize the potential hazards of 4-
acetylbiphenyl to human health. Until such data is available, it should be handled with

appropriate caution, utilizing personal protective equipment to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b160227?utm_src=pdf-body
https://www.benchchem.com/product/b160227?utm_src=pdf-body
https://www.benchchem.com/product/b160227?utm_src=pdf-body
https://www.benchchem.com/product/b160227?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylbiphenyl
https://www.fishersci.com/shop/products/4-acetylbiphenyl-98-thermo-scientific/AAA1462214
https://www.fishersci.com/shop/products/4-acetylbiphenyl-98-thermo-scientific/AAA1462214
https://en.wikipedia.org/wiki/Biphenyl
https://www.epa.gov/sites/default/files/2016-09/documents/biphenyl.pdf
https://www.benchchem.com/product/b160227#toxicological-profile-of-4-acetylbiphenyl
https://www.benchchem.com/product/b160227#toxicological-profile-of-4-acetylbiphenyl
https://www.benchchem.com/product/b160227#toxicological-profile-of-4-acetylbiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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